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CAS No.: 24670-15-3

Cat. No.: B1206101

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Mercury(II) nitrate, Hg(NO₃)₂, is a chemical reagent with historical and specific applications in

analytical chemistry.[1][2][3] Its primary use is in the quantitative determination of chloride ions

in aqueous samples through a method known as mercurimetric titration.[4][5][6][7] This method

is applicable to a wide range of samples, including drinking water, surface waters, seawater,

and industrial wastewater.[4][7][8][9]

The principle of this method lies in the reaction between mercury(II) ions (Hg²⁺) and chloride

ions (Cl⁻) to form a stable, soluble mercury(II) chloride complex (HgCl₂).[5] The endpoint of the

titration is detected using an indicator, typically diphenylcarbazone, which forms a distinct

purple-colored complex with excess mercuric ions.[4][5]

Caution: Mercury compounds are highly toxic and must be handled with extreme care in a

laboratory setting with appropriate personal protective equipment.[2][4] All waste containing

mercury must be disposed of according to local, state, and federal regulations.[4]
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Application: Determination of Chloride by
Mercurimetric Titration
This section outlines the protocol for determining the concentration of chloride ions in a water

sample using mercurimetric titration.

Principle
In an acidic solution, mercury(II) nitrate reacts with chloride ions to form the soluble mercuric

chloride complex:

Hg²⁺ + 2Cl⁻ → HgCl₂

The titration is performed in the presence of an indicator, diphenylcarbazone. Once all the

chloride ions have been complexed by the mercury(II) ions, any excess Hg²⁺ will react with the

diphenylcarbazone to form a blue-violet complex, signaling the endpoint of the titration.[5][10]

The optimal pH for this titration is between 3.0 and 3.6.[5]

Reagents and Materials
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Reagent/Material Specifications

Mercury(II) Nitrate Titrant
Standardized solution (e.g., 0.0141 N or 0.025

N)

Mixed Indicator Reagent
Solution of diphenylcarbazone and bromophenol

blue in ethanol

Nitric Acid (HNO₃) 0.05 M solution for pH adjustment

Sodium Hydroxide (NaOH) 0.05 M solution for pH adjustment

Standard Sodium Chloride (NaCl) Solution
For standardization of the mercury(II) nitrate

titrant

Deionized or Distilled Water Chloride-free

Burette 5, 10, or 25 mL capacity

Erlenmeyer Flasks 250 mL

Magnetic Stirrer and Stir Bar

pH meter or pH indicator strips

Experimental Protocol
Sample Preparation:

Measure a suitable volume of the sample (e.g., 50 mL) and place it into a 250 mL

Erlenmeyer flask. The aliquot should ideally contain 10 to 20 mg of chloride.[7][8]

If the sample has high alkalinity, add a few drops of mixed indicator reagent. If the solution

turns blue-violet or red, add 0.05 M nitric acid dropwise until the color changes to yellow,

then add 1 mL in excess.[8]

If the sample is acidic and the initial color is yellow or orange, add 0.05 M sodium

hydroxide dropwise until the color changes to blue-violet, then add 0.05 M nitric acid

dropwise until the color returns to yellow, and finally add 1 mL in excess.[8] The final pH

should be between 3.0 and 3.6.[5]
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Titration:

Add 5-10 drops of the mixed indicator reagent to the prepared sample. The solution should

be yellow.

Titrate the sample with the standardized mercury(II) nitrate solution. The titrant should be

added dropwise while continuously stirring the sample.

The endpoint is reached when the color of the solution changes from yellow to a persistent

blue-violet.[5][8]

Blank Determination:

Perform a blank titration using the same volume of chloride-free deionized water and the

same quantities of reagents. This is to account for any chloride contamination in the

reagents.

Calculation of Chloride Concentration
The concentration of chloride in the sample can be calculated using the following formula:

mg Cl⁻/L = [(A - B) × N × 35453] / mL of sample

Where:

A = volume of mercury(II) nitrate titrant used for the sample (mL)

B = volume of mercury(II) nitrate titrant used for the blank (mL)

N = normality of the mercury(II) nitrate titrant

35453 = equivalent weight of chloride (mg/equivalent)

Interferences
Several ions can interfere with the mercurimetric titration of chloride:
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Interfering Ion Effect Mitigation

Bromide and Iodide

Titrated along with chloride,

leading to falsely high results.

[4]

Chromate and Sulfite
May interfere at concentrations

above 10 ppm.[4]

Sulfide Expected to interfere.[4]

Nitrite Significant interference.[4]

Visualizations
Experimental Workflow
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Caption: Workflow for the determination of chloride by mercurimetric titration.

Chemical Reaction Pathway
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Caption: Chemical reactions in mercurimetric titration of chloride.

Quantitative Data Summary
Parameter Value Reference

Applicable Chloride

Concentration Range
2.5 - 500 mg/L [9]

Sample Aliquot for Titration
Containing 10 to 20 mg of Cl⁻

per 50 mL
[7][8]

Optimal pH Range 3.0 - 3.6 [5]

Accuracy (at twice minimum

concentration)
± 10% error [4]

Relative Standard Deviation

(RSD)

0.03 - 3.37% (for Cl⁻ conc. 2-

290 mg/L)
[9]

Surrogate Recovery 86 - 102.33% [9]
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Note: The accuracy and precision of the method are dependent on proper laboratory technique,

the quality of reagents, and the absence of interfering substances.

Other Applications
While the primary use of mercury(II) nitrate in modern analytical chemistry is for chloride

determination, it has other, less common, applications:

Organic Synthesis: It can be used as an oxidizing agent.[2]

Preparation of other mercury compounds: It serves as a precursor for the synthesis of other

mercury-containing chemicals.[3]

Qualitative Analysis: An alternative to silver nitrate in the Zeisel test for the determination of

methoxy and ethoxy groups.[2]

Due to its toxicity, the use of mercury(II) nitrate has been largely replaced by safer alternatives

in many applications. However, its use in mercurimetric titration for chloride analysis persists in

some standardized methods due to its well-established reliability and the distinct endpoint it

provides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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